Cas no 110234-69-0 (Pentanenitrile, 4,4,5,5,5-pentafluoro-3-oxo-)
110234-69-0 structure
Product Name:Pentanenitrile, 4,4,5,5,5-pentafluoro-3-oxo-
CAS No:110234-69-0
MF:C5H2F5NO
MW:187.067498683929
CID:1192193
PubChem ID:15613821
Update Time:2025-04-20
Pentanenitrile, 4,4,5,5,5-pentafluoro-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Pentanenitrile, 4,4,5,5,5-pentafluoro-3-oxo-
- AKOS017344394
- 110234-69-0
- DB-184223
- Pentafluoropropionylacetonitrile
- Pentafluropropionylacetonitrile
- SCHEMBL1014847
- 4,4,5,5,5-pentafluoro-3-oxopentanenitrile
- 4,4,5,5,5-pentafluoro-3-oxo-pentanenitrile
-
- Inchi： 1S/C5H2F5NO/c6-4(7,5(8,9)10)3(12)1-2-11/h1H2
- InChI Key： IJODBPCRGUDNAW-UHFFFAOYSA-N
- SMILES： FC(C(CC#N)=O)(C(F)(F)F)F
Computed Properties
- Exact Mass: 187.00566
- Monoisotopic Mass: 187.00565450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86
Pentanenitrile, 4,4,5,5,5-pentafluoro-3-oxo- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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